Cas no 16228-63-0 (1-Propanone,3-(3-azabicyclo[3.2.2]non-3-yl)-1-(3-bromophenyl)-, hydrochloride (1:1))

• Product Name: 1-Propanone,3-(3-azabicyclo[3.2.2]non-3-yl)-1-(3-bromophenyl)-, hydrochloride (1:1)
• CAS No: 16228-63-0
• MF: C₁₇H₂₃BrClNO
• MW: 372.727623224258
• CID: 178258
• PubChem ID: 24189709
• Update Time: 2025-04-19

1-Propanone,3-(3-azabicyclo[3.2.2]non-3-yl)-1-(3-bromophenyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,3-(3-azabicyclo[3.2.2]non-3-yl)-1-(3-bromophenyl)-, hydrochloride (1:1)
• 3-(3-azabicyclo[3.2.2]nonan-3-yl)-1-(3-bromophenyl)propan-1-one,hydrochloride
• NSC95488
• NSC-95488
• DTXSID20637650
• 3-(3-Azabicyclo[3.2.2]nonan-3-yl)-1-(3-bromophenyl)propan-1-one--hydrogen chloride (1/1)
• 16228-63-0

• Inchi： 1S/C17H22BrNO.ClH/c18-16-3-1-2-15(10-16)17(20)8-9-19-11-13-4-5-14(12-19)7-6-13;/h1-3,10,13-14H,4-9,11-12H2;1H
• InChI Key： AKCBXVSUNXXQGJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(CCN1CC2CCC(C1)CC2)=O.Cl

Computed Properties

• Exact Mass: 335.08856
• Monoisotopic Mass: 371.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• Density: 1.286
• Boiling Point: 440°Cat760mmHg
• Flash Point: 219.9°C
• Refractive Index: 1.564
• PSA: 20.31
• LogP: 4.88380